Cas no 2137691-88-2 (3,4-Quinolinediamine, 8-chloro-6-methyl-)

• Product Name: 3,4-Quinolinediamine, 8-chloro-6-methyl-
• CAS No: 2137691-88-2
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5269366
• Update Time: 2025-05-30

3,4-Quinolinediamine, 8-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-chloro-6-methyl-

• Inchi： 1S/C10H10ClN3/c1-5-2-6-9(13)8(12)4-14-10(6)7(11)3-5/h2-4H,12H2,1H3,(H2,13,14)
• InChI Key： KFFSBIMDZDBSRZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2Cl)C(N)=C(N)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3,4-Quinolinediamine, 8-chloro-6-methyl-

Comprehensive Overview of 3,4-Quinolinediamine, 8-chloro-6-methyl- (CAS No. 2137691-88-2)

3,4-Quinolinediamine, 8-chloro-6-methyl- (CAS No. 2137691-88-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, featuring an 8-chloro and 6-methyl substitution pattern, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3,4-Quinolinediamine derivatives aligns with the broader trend of optimizing heterocyclic compounds for drug discovery. Recent studies highlight its potential as a scaffold for targeted therapies, especially in oncology and infectious diseases. For instance, its structural motifs are being investigated for their ability to modulate enzyme activity and cell signaling pathways. This has led to a surge in searches for terms like "quinoline-based drug design" and "chloro-methyl quinoline applications," reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, CAS No. 2137691-88-2 offers versatility due to its reactive amine groups and halogenated aromatic system. These features enable facile functionalization, making it a valuable intermediate for constructing complex molecules. Laboratories focusing on high-throughput screening often prioritize such compounds to accelerate the discovery of lead compounds. Additionally, its stability under various conditions makes it suitable for scale-up processes, a critical factor for industrial applications.

Environmental and regulatory considerations are also shaping the discourse around 8-chloro-6-methyl-3,4-quinolinediamine. As sustainability becomes a priority, researchers are evaluating greener synthesis routes and biodegradability profiles of quinoline derivatives. Questions like "How to reduce waste in quinoline synthesis?" or "Are chloro-quinolines environmentally persistent?" are frequently encountered in academic and industrial forums, underscoring the need for eco-friendly innovations.

In summary, 3,4-Quinolinediamine, 8-chloro-6-methyl- represents a promising candidate for advancing medicinal chemistry and material science. Its dual functionality as a building block and bioactive agent positions it at the intersection of multiple disciplines, driving both scientific curiosity and practical applications. As the demand for tailored heterocycles grows, this compound is likely to remain a focal point in research and development pipelines worldwide.